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Compound of Interest

Compound Name: FY-56

Cat. No.: B15537817

Initial searches for a compound designated "FY-56" in scientific and chemical databases have
not yielded a specific molecule matching this identifier within the context of pharmaceutical
research or drug development. The search results did, however, identify two similarly named
compounds, C.l. Disperse Yellow 56 and Solvent Yellow 56, which are primarily used as
industrial dyes.

It is possible that "FY-56" is an internal, proprietary name for a compound not yet disclosed in
public literature, or a typographical error. This report summarizes the available information on
the two identified dyes.

C.l. Disperse Yellow 56

C.l. Disperse Yellow 56 is a dye with the chemical formula C21H1sNs02.[1]

Table 1: Physicochemical Properties of C.I. Disperse Yellow 56[1]
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Property Value
Molecular Weight 369.4 g/mol
Molecular Formula C21H15Ns02

4-hydroxy-3-[(4-

IUPAC Name phenyldiazenylphenyl)diazenyl]-1H-quinolin-2-
one
CAS Number 54077-16-6

Solvent Yellow 56

Solvent Yellow 56, also known as N,N-diethyl-p-(phenylazo)aniline, is an azo dye.[2][3] It
presents as a reddish-yellow powder and is utilized for coloring hydrocarbon solvents, oils, fats,
waxes, and polystyrene resins.[3][4][5]

Table 2: Physicochemical Properties of Solvent Yellow 56[2][3][4]

Property Value

Molecular Weight 253.34 g/mol

Molecular Formula CieH19Ns

IUPAC Name N,N-diethyl-4-phenyldiazenylaniline
CAS Number 2481-94-9

Melting Point 94-96 °C

Synthesis of Solvent Yellow 56

The preparation of Solvent Yellow 56 involves the diazotization of aniline, followed by a
coupling reaction with N,N-diethylbenzenamine.[4]

Experimental Workflow: Synthesis of Solvent Yellow 56

© 2025 BenchChem. All rights reserved. 2/5 Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Solvent-Yellow-56
https://en.wikipedia.org/wiki/Solvent_Yellow_56
https://en.wikipedia.org/wiki/Solvent_Yellow_56
https://www.chemdad.com/index.php?c=article&id=40320
https://www.precisechem.com/solvent-yellow-56-product/
https://pubchem.ncbi.nlm.nih.gov/compound/Solvent-Yellow-56
https://en.wikipedia.org/wiki/Solvent_Yellow_56
https://www.chemdad.com/index.php?c=article&id=40320
https://www.chemdad.com/index.php?c=article&id=40320
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15537817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Step 1: Diazotization of Aniline

Aniline

eacts with

Sodium Nitrite &
Hydrochloric Acid (0-5°C)

to form

y

Benzenediazonium Chloride

ouples with

Step 2: Azo Coupling

N,N-Diethylaniline

to yield

Solvent Yellow 56

Click to download full resolution via product page
Caption: General synthesis pathway for Solvent Yellow 56.

Due to the lack of information on a specific compound named "FY-56" with relevance to drug
development, it is not possible to provide further details on its discovery, experimental
protocols, quantitative data, or associated signaling pathways. The information provided is
based on compounds with similar names found in the public domain, which are industrial dyes
and not therapeutic agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. C.I. Disperse Yellow 56 | C21H15N502 | CID 136164957 - PubChem
[pubchem.ncbi.nlm.nih.gov]

e 2. Solvent Yellow 56 | CL6H19N3 | CID 17204 - PubChem [pubchem.ncbi.nim.nih.gov]
e 3. Solvent Yellow 56 - Wikipedia [en.wikipedia.org]
e 4. Solvent Yellow 56 Five Chongging Chemdad Co. , Ltd [chemdad.com]

e 5. China Solvent Yellow 56 / CAS 2481-94-9 factory and manufacturers | Precise Color
[precisechem.com]

 To cite this document: BenchChem. [Compound FY-56: A Review of Available Information].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15537817#discovery-and-synthesis-of-compound-fy-
56]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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